Seloken

Description

Seloken is a medication primarily used to treat hypertension and angina pectoris . It serves as a preventive measure for myocardial infarction and can address atrial fibrillation, flutter, and symptomatic hypertrophic subaortic stenosis . The drug improves heart function and controls blood flow by blocking certain naturally occurring body chemicals . Seloken can be administered before or after meals, with the dosage adjusted according to the patient's condition . The effects of the oral administration of Seloken last between three to six hours, while intravenous infusions can last for five to six hours; the effects of Metoprolol, the primary constituent of Seloken 25 MG Tablet, can be observed within an hour of oral administration and within 20 minutes of intravenous infusion .

Seloken XL, containing metoprolol, is also used for high blood pressure, heart-related chest pain (angina), and irregular heart rhythm . It relaxes blood vessels, reducing the heart's load and blood pressure . Seloken XL 25mg may help manage heart failure, prevent migraine headaches, and relieve hyperthyroidism symptoms . Like Seloken, patients should seek a doctor's advice before use, to determine the correct dosage .

One similar compound is Metoprolol Tartrate, a selective adrenergic beta-1 blocking agent also used to treat angina pectoris, hypertension, and cardiac arrhythmias . Seloken contains Metoprolol Tartrate, and the molecular formula is C34H56N2O12 .

• CAS No.: 56392-17-7
• Product Name: Seloken
• Molecular Formula: C19H31NO9
• Molecular Weight: 417.5 g/mol
• IUPAC Name: (2R,3R)-2,3-dihydroxybutanedioic acid;1-[4-(2-methoxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• Standard InChI: InChI=1S/C15H25NO3.C4H6O6/c1-12(2)16-10-14(17)11-19-15-6-4-13(5-7-15)8-9-18-3;5-1(3(7)8)2(6)4(9)10/h4-7,12,14,16-17H,8-11H2,1-3H3;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
• Standard InChIKey: WPTKISQJQVFSQI-LREBCSMRSA-N
• SMILES: CC(C)NCC(COC1=CC=C(C=C1)CCOC)O.CC(C)NCC(COC1=CC=C(C=C1)CCOC)O.C(C(C(=O)O)O)(C(=O)O)O
• Canonical SMILES: CC(C)NCC(COC1=CC=C(C=C1)CCOC)O.C(C(C(=O)O)O)(C(=O)O)O
• Appearance: Solid powder
• Purity: > 98%
• Synonyms: 56392-17-7; 1-(Isopropylamino)-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol 2,3-dihydroxysuccinate (2:1); Metoprolol-(+,-) (+)-tartrate salt; Prestwick_1009; AC1O4WIQ; SCHEMBL2051655
• Reference: 1: Ferreira AO, Polonini HC, Loures da Silva S, Cerqueira de Melo VA, de Andrade L, Brandão MAF. Stability of Alprazolam, Atropine Sulfate, Glutamine, Levofloxacin, Metoprolol Tartrate, Nitrofurantoin, Ondansetron Hydrochloride, Oxandrolone, Pregabaline, and Riboflavin in SyrSpend SF pH4 Oral Suspensions. Int J Pharm Compd. 2017 May-Jun;21(3):255-263. PubMed PMID: 28557789. 2: Malipeddi VR, Awasthi R, Dua K. Formulation and evaluation of controlled release ethylcellulose and polyethylene glycol microspheres containing metoprolol tartrate. Interv Med Appl Sci. 2016 Jun 1;8(2):60-67. doi: 10.1556/1646.8.2016.2.6. Review. PubMed PMID: 28386461; PubMed Central PMCID: PMC5370352. 3: Yang Y, Shen L, Li J, Shan WG. Preparation and evaluation of metoprolol tartrate sustained-release pellets using hot melt extrusion combined with hot melt coating. Drug Dev Ind Pharm. 2017 Jun;43(6):939-946. doi: 10.1080/03639045.2017.1287715. Epub 2017 Feb 9. PubMed PMID: 28128647. 4: Perreault S, de Denus S, White M, White-Guay B, Bouvier M, Dorais M, Dubé MP, Rouleau JL, Tardif JC, Jenna S, Haibe-Kains B, Leduc R, Deblois D. Older adults with heart failure treated with carvedilol, bisoprolol, or metoprolol tartrate: risk of mortality. Pharmacoepidemiol Drug Saf. 2017 Jan;26(1):81-90. doi: 10.1002/pds.4132. Epub 2016 Nov 16. PubMed PMID: 27859924. 5: Malipeddi VR, Awasthi R, Ghisleni DD, de Souza Braga M, Kikuchi IS, de Jesus Andreoli Pinto T, Dua K. Preparation and characterization of metoprolol tartrate containing matrix type transdermal drug delivery system. Drug Deliv Transl Res. 2017 Feb;7(1):66-76. doi: 10.1007/s13346-016-0334-7. PubMed PMID: 27677866. 6: Allam A, Fetih G. Sublingual fast dissolving niosomal films for enhanced bioavailability and prolonged effect of metoprolol tartrate. Drug Des Devel Ther. 2016 Aug 2;10:2421-33. doi: 10.2147/DDDT.S113775. eCollection 2016. PubMed PMID: 27536063; PubMed Central PMCID: PMC4977085. 7: Wang Y, Yang M, Shen R, Shao S, Chen L, Gong W, Shan L, Gao C. Development of metoprolol tartrate-loaded sustained-release pellets: effect of talc on the mechanism of drug release. Pharm Dev Technol. 2016 Jul 28:1-10. doi: 10.1080/10837450.2016.1212881. [Epub ahead of print] PubMed PMID: 27470125. 8: Monteyne T, Adriaensens P, Brouckaert D, Remon JP, Vervaet C, De Beer T. Stearic acid and high molecular weight PEO as matrix for the highly water soluble metoprolol tartrate in continuous twin-screw melt granulation. Int J Pharm. 2016 Oct 15;512(1):158-167. doi: 10.1016/j.ijpharm.2016.07.035. Epub 2016 Jul 21. PubMed PMID: 27452420. 9: Husain T, Shoaib MH, Yousuf RI, Maboos M, Khan M, Bashir L, Naz S. Formulation development and comparative in vitro study of metoprolol tartrate (IR) tablets. Pak J Pharm Sci. 2016 May;29(3):853-60. PubMed PMID: 27166530. 10: Zhao S, Yu F, Liu N, Di Z, Yan K, Liu Y, Li Y, Zhang H, Yang Y, Yang Z, Li Z, Mei X. Synchronous delivery of felodipine and metoprolol tartrate using monolithic osmotic pump technology. Drug Dev Ind Pharm. 2016 Nov;42(11):1723-31. doi: 10.3109/03639045.2016.1171332. Epub 2016 Apr 13. PubMed PMID: 27074758.
• PubChem Compound: 41860
• Last Modified: Sep 13 2023